1-Bromo-2-chloroethane

• CAS No.: 107-04-0
• Product Name: 1-Bromo-2-chloroethane
• Molecular Formula: C2H4BrCl
• Molecular Weight: 143.41 g/mol
• IUPAC Name: 1-bromo-2-chloroethane
• Standard InChI: InChI=1S/C2H4BrCl/c3-1-2-4/h1-2H2
• Standard InChIKey: IBYHHJPAARCAIE-UHFFFAOYSA-N
• SMILES: C(CBr)Cl
• Canonical SMILES: C(CBr)Cl
• Boiling Point: 225 °F at 760 mm Hg (NTP, 1992); 107.0 °C; 107 °C
• Colorform: Colorless liquid
• Density: 1.7392 at 68 °F (NTP, 1992); 1.7392 @ 20 °C/4 °C
• Flash Point: none
• Melting Point: 2.1 °F (NTP, 1992); -16.7 °C
• Physical Description: 1-chloro-2-bromoethane is a clear colorless liquid with a sweet chloroform-like odor. (NTP, 1992)
• Description: 1-bromo-2-chloroethane is a haloalkane that is bromoethane substituted by chlorine at position 2. It has a role as a mutagen. It is a haloalkane, an organobromine compound and an organochlorine compound.; 1-chloro-2-bromoethane is a clear colorless liquid with a sweet chloroform-like odor. (NTP, 1992)
• Solubility: 5 to 10 mg/mL at 70° F (NTP, 1992); 0.05 M; Soluble in ethanol, ethyl ether, chloroform.; 0.69 g/100 g water @ 30 °C; 0.7 g/100 g water @ 80 °C; In water, 6,900 mg/l @ 25 °C
• Synonyms: 1-Bromo-2-chloroethane; 1-Chloro-2-bromoethane; 2-Bromo-1-chloroethane; 2-Bromoethyl Chloride; 2-Chloroethyl bromide; Ethylene chlorobromide; NSC 60186; β-Chloroethyl Bromide
• Vapor Density: 4.94 (NTP, 1992) (Relative to Air); 4.94
• Vapor Pressure: 40 mm Hg at 85.5 °F ; 20 mm Hg at 60.8° F (NTP, 1992); 33.10 mmHg; 33.1 mm Hg @ 25 °C
• PubChem Compound: 7849
• Last Modified: Nov 11 2021